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Compound Name: Diethyl 4-aminoheptanedioate

Cat. No.: B3043162 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Diethyl 4-aminoheptanedioate is a chemical compound with the molecular formula

C₁₁H₂₁NO₄. While it is available commercially as a synthetic building block, detailed public

information regarding its specific chemical and physical properties, comprehensive

experimental protocols, and biological activity is limited. This document summarizes the

currently available information and provides a foundational understanding of this molecule.

Chemical Identity and Properties
Diethyl 4-aminoheptanedioate, also known as diethyl 4-aminopimelate, is the diethyl ester of

4-aminoheptanedioic acid. Its structure consists of a seven-carbon dicarboxylic acid backbone

(heptanedioic acid) with an amino group substituted at the fourth carbon and ethyl esters at

both carboxylic acid terminals.

Table 1: Chemical and Physical Properties of Diethyl 4-aminoheptanedioate
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Property Value Source

Molecular Formula C₁₁H₂₁NO₄ MedChemExpress

Molecular Weight 231.29 g/mol MedChemExpress

CAS Number 759438-10-3 MedChemExpress

Physical State No data available -

Melting Point No data available -

Boiling Point No data available -

Density No data available -

Solubility No data available -

Note: The lack of available data for several key physical properties highlights the need for

further experimental characterization of this compound.

Reactivity and Potential Applications
The chemical reactivity of diethyl 4-aminoheptanedioate is primarily dictated by the presence

of a primary amine and two ester functional groups.

The primary amine group makes the molecule a nucleophile and a base. It can be expected to

react with a variety of electrophiles, including:

Carboxylic acids and their derivatives (e.g., acid chlorides, anhydrides, activated esters) to

form amide bonds. This reactivity is fundamental in peptide synthesis and the construction of

more complex molecular architectures.

Aldehydes and ketones to form imines, which can be further reduced to secondary amines.

Alkylating agents to yield secondary or tertiary amines.

The two diethyl ester groups are susceptible to hydrolysis under acidic or basic conditions to

yield the corresponding dicarboxylic acid. They can also undergo transesterification reactions.
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This combination of functional groups makes diethyl 4-aminoheptanedioate a potentially

versatile building block in organic synthesis, particularly in the development of novel

pharmaceutical agents, polymers, and other functional materials.

Experimental Protocols
Detailed, peer-reviewed experimental protocols for the synthesis, purification, and analysis of

diethyl 4-aminoheptanedioate are not readily available in the public domain.

General Synthetic Approach (Hypothetical):

A plausible synthetic route could involve the reductive amination of diethyl 4-oxoheptanedioate.

This would typically involve reacting the ketone with ammonia or an ammonia source in the

presence of a reducing agent.
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Caption: Hypothetical synthetic pathway for Diethyl 4-aminoheptanedioate.

Purification and Analysis:

Standard laboratory techniques such as column chromatography would likely be employed for

purification. Analytical methods to confirm the identity and purity would include:

Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To elucidate the molecular

structure.

Mass Spectrometry (MS): To confirm the molecular weight and fragmentation pattern.

Infrared (IR) Spectroscopy: To identify the key functional groups (amine, ester).

Biological Activity and Signaling Pathways
There is currently no publicly available information on the biological activity of diethyl 4-
aminoheptanedioate, nor are there any described signaling pathways in which it is involved.

Its structural similarity to endogenous molecules like amino acids and dicarboxylic acids

suggests a potential for biological interactions, but this remains to be investigated.

Conclusion
Diethyl 4-aminoheptanedioate is a chemical compound with potential as a synthetic

intermediate. However, there is a significant lack of publicly available data regarding its detailed

chemical properties, experimental procedures, and biological effects. Further research is

required to fully characterize this molecule and explore its potential applications in drug

development and other scientific fields. Researchers interested in this compound should

consider performing foundational characterization studies.

To cite this document: BenchChem. [Diethyl 4-aminoheptanedioate: A Technical Overview].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3043162#diethyl-4-aminoheptanedioate-chemical-
properties]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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